Cas no 1020982-02-8 (2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide)

• Product Name: 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• CAS No: 1020982-02-8
• MF: C₂₁H₂₆FN₃O₄S
• MW: 435.512247562408
• CID: 6243636
• PubChem ID: 42175657
• Update Time: 2025-10-31

2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide
• VU0493667-1
• 2-fluoro-N-(3-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)propyl)benzamide
• F5253-0465
• 1020982-02-8
• 2-fluoro-N-[3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylpropyl]benzamide
• AKOS024503229

• Inchi： 1S/C21H26FN3O4S/c1-29-18-9-7-17(8-10-18)24-12-14-25(15-13-24)30(27,28)16-4-11-23-21(26)19-5-2-3-6-20(19)22/h2-3,5-10H,4,11-16H2,1H3,(H,23,26)
• InChI Key： XJFQXHHFHAYPOS-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1C=CC=CC=1F)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 435.16280565g/mol
• Monoisotopic Mass: 435.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide

Professional Introduction to Compound with CAS No. 1020982-02-8 and Product Name: 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide

Compound with the CAS number 1020982-02-8 and the product name 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple functional groups, including a fluoro-substituted benzamide core and a piperazine-sulfonylpropyl side chain, contributes to its unique chemical properties and biological activity.

The fluoro-substituent in the benzamide moiety is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This modification is particularly relevant in the development of drugs targeting neurological disorders, where precise receptor interaction is crucial. The piperazine-sulfonylpropyl group further contributes to the compound's pharmacological profile by introducing hydrophilicity and improving solubility, which are critical factors for drug bioavailability and efficacy.

Recent research in medicinal chemistry has highlighted the importance of benzamide derivatives in the treatment of various diseases, including cancer, inflammation, and neurological conditions. The compound in question exhibits promising inhibitory activity against several enzymes and receptors involved in these pathologies. For instance, studies have demonstrated its potential as an antagonist of the serotonin receptor 5-HT1A, which is implicated in anxiety and depression disorders. The 4-methoxyphenyl group within the piperazine ring enhances selectivity by modulating binding interactions with target proteins.

The sulfonylpropyl chain serves as a critical pharmacophoric element that influences both the compound's solubility and its ability to cross biological membranes. This feature is particularly advantageous for developing oral formulations, where bioavailability is a key consideration. Additionally, the structural motif resembles several known pharmaceuticals, suggesting that this compound may serve as a valuable scaffold for further drug design and optimization.

In vitro studies have revealed that 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide exhibits significant binding affinity for certain enzymes associated with pain pathways. This finding aligns with recent advancements in the field of analgesic drug development, where targeting peripheral and central nervous system receptors has shown great promise. The compound's ability to modulate these receptors may lead to novel therapeutic strategies for chronic pain management.

Furthermore, the compound's chemical stability under various conditions makes it an attractive candidate for industrial-scale synthesis. The fluoro-substituent, while enhancing metabolic resistance, does not compromise overall structural integrity. This balance between stability and reactivity is essential for ensuring consistent drug production and quality control.

Current research trends indicate that benzamide derivatives are being increasingly explored for their anti-inflammatory properties. The presence of both sulfonyl and amide groups in this compound suggests potential interactions with inflammatory pathways. Preliminary data from cell-based assays indicate that it can inhibit key pro-inflammatory cytokines, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring a cleaner final product.

The pharmacokinetic profile of 2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide is another area of active investigation. Studies have shown that it exhibits moderate oral bioavailability with a favorable half-life, suggesting potential for once-daily dosing regimens. Additionally, its distribution across different tissues indicates broad systemic activity, which may be advantageous for treating multifaceted diseases.

Future directions in research may focus on exploring analogues of this compound to enhance its therapeutic efficacy or reduce side effects. Structural modifications, such as varying the length or substitution pattern of the sulfonylpropyl chain, could yield derivatives with improved pharmacological properties. Computational modeling techniques are also being employed to predict how different structural changes will impact biological activity.

The regulatory landscape for novel pharmaceutical compounds like this one is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes adhere to quality standards required for clinical use. Regulatory bodies such as the FDA and EMA provide guidelines for preclinical testing and clinical trials, ensuring that new drugs are safe and effective before reaching patients.

In conclusion,2-fluoro-N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)benzamide represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure offers multiple advantages in terms of biological activity, solubility, and synthetic feasibility. Ongoing studies aim to elucidate its full therapeutic potential while addressing any safety concerns through rigorous testing protocols.